Cas no 256523-59-8 (Benzene, 1,5-difluoro-2-nitro-3-(phenylmethoxy)-)

• Product Name: Benzene, 1,5-difluoro-2-nitro-3-(phenylmethoxy)-
• CAS No: 256523-59-8
• MF: C₁₃H₉F₂NO₃
• MW: 265.212270498276
• CID: 1427025
• PubChem ID: 17859302
• Update Time: 2025-04-20

Benzene, 1,5-difluoro-2-nitro-3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,5-difluoro-2-nitro-3-(phenylmethoxy)-
• 2-benzyloxy-4,6-difluoronitrobenzene
• DB-338122
• 256523-59-8
• SCHEMBL2434879
• YOKPUTOXWQZWBO-UHFFFAOYSA-N

• Inchi： 1S/C13H9F2NO3/c14-10-6-11(15)13(16(17)18)12(7-10)19-8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： YOKPUTOXWQZWBO-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1[N+](=O)[O-])OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 265.05507
• Monoisotopic Mass: 265.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37